1065092-33-2(8-Chloro-7-fluoroquinolin-4(1H)-one) Price
This page is the exclusive Price page for 1065092-33-2(8-Chloro-7-fluoroquinolin-4(1H)-one).
This page is dedicated to presenting you with the most accurate and real-time updated Price information about this important compound,thereby providing a strong basis for you when making relevant purchasing decisions and helping you understand the market Price dynamics more comprehensively and clearly.
8-Chloro-7-fluoroquinolin-4(1H)-one Price
| Related Categories | No. | Brand | Purity | Specification | Price | Update time | Buy |
|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P01JL13-250mg | 1pchem | 250mg | $99.00 | 26 Dec. 2023 | ||
| 1PlusChem | 1P01JL13-1g | 1pchem | 1g | $267.00 | 26 Dec. 2023 | ||
| A2B Chem LLC | AZ92535-250mg | a2bchem | 250mg | $106.00 | 20 Apr. 2024 | ||
| A2B Chem LLC | AZ92535-1g | a2bchem | 1g | $277.00 | 20 Apr. 2024 | ||
| abcr | AB598785-250mg | abcr | 250mg | €120.10 | 19 Jul. 2024 | ||
| abcr | AB598785-1g | abcr | 1g | €333.70 | 19 Jul. 2024 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1580362-250mg | le yan | 98% | 250mg | ¥1108.00 | 09 Aug. 2024 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1580362-1g | le yan | 98% | 1g | ¥3574.00 | 09 Aug. 2024 | |
| Apollo Scientific | PC508123-250mg | apolloscientific | 250mg | £45.00 | 21 Feb. 2025 | ||
| Apollo Scientific | PC508123-1g | apolloscientific | 1g | £165.00 | 21 Feb. 2025 |
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Jinan Hanyu Chemical Co.,Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Hebei Liye chemical Co.,Ltd
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Zhejiang Brunova Technology Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
NewCan Biotech Limited
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises